cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide

• IUPAC Name: 4-hydroxy-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C20H24N2O3/c1-14-5-2-3-7-18(14)25-20-16(6-4-12-21-20)13-22-19(24)15-8-10-17(23)11-9-15/h2-7,12,15,17,23H,8-11,13H2,1H3,(H,22,24)
• InChI Key: MEOPLKTVRKCYPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C3CCC(CC3)O
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide is not fully understood. However, it is believed to act as a modulator of certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. It may also have an effect on the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects
Cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to increase dopamine release in the brain and improve cognitive function. It has also been shown to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide in lab experiments is its potential as a lead compound for the development of new drugs. Its ability to modulate certain receptors and enzymes makes it a promising candidate for drug discovery. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide. One direction is to further study its effects on dopamine release and cognitive function in animal models. Another direction is to investigate its potential as an anti-cancer agent in human cell lines and animal models. Additionally, further research is needed to fully understand its mechanism of action and how it can be used in drug discovery.

Synthesis Methods

Cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide can be synthesized through a multi-step process. The first step involves the synthesis of 2-(2-methylphenoxy)pyridine-3-carboxylic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with cis-4-hydroxycyclohexanecarboxamide to yield the desired compound.

Scientific Research Applications

Cis-4-hydroxy-N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}cyclohexanecarboxamide has shown potential applications in various research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound can be used to study the role of certain receptors in the brain and their effects on behavior. In cancer research, it has shown promise as a potential anti-cancer agent. In drug discovery, it can be used as a lead compound for the development of new drugs.